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Compound of Interest

Compound Name: ANQ-11125

Cat. No.: B561593 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the preparation and

storage of ANQ-11125 solutions. ANQ-11125 is a potent and selective antagonist of the motilin

receptor, crucial for research in gastrointestinal motility. Adherence to proper preparation and

storage protocols is essential to ensure the integrity and efficacy of this peptide antagonist in

experimental settings.

Physicochemical Properties and Solubility
ANQ-11125 is a synthetic peptide analogue of porcine motilin, with the amino acid sequence

Phe-Val-Pro-Ile-Phe-Thr-Tyr-Gly-Glu-Leu-Gln-Arg-Met-Gln-Glu-Lys-Glu-Arg-Asn-Lys-Gly-Gln. It

is supplied as a white, lyophilized solid. The solubility of ANQ-11125 is a critical factor in the

preparation of stock solutions.

Table 1: Solubility of ANQ-11125
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Solvent Solubility Notes

Water Soluble

One supplier suggests

solubility in water, though this

may depend on the purity and

formulation of the peptide. It is

recommended to test a small

amount first.

DMSO (Dimethyl Sulfoxide) Soluble

A common solvent for

preparing high-concentration

stock solutions of peptides.

Chloroform Soluble [1]

Dichloromethane Soluble [1]

Ethyl Acetate Soluble [1]

Acetone Soluble [1]

Note: The quantitative solubility limits (e.g., mg/mL) are not widely published. It is

recommended to determine the optimal concentration for your specific application empirically.

Stock Solution Preparation
The preparation of an accurate and stable stock solution is the first and most critical step for

any experiment. The following protocols provide guidance for preparing ANQ-11125 stock

solutions.

General Recommendations
Before opening, allow the vial of lyophilized ANQ-11125 to equilibrate to room temperature

to prevent condensation, which can affect the stability of the peptide.

To ensure homogeneity, briefly centrifuge the vial to collect all the powder at the bottom.

Use high-purity solvents for reconstitution.
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Protocol for Preparing Stock Solutions in Organic
Solvents (e.g., DMSO)
Due to its peptidic nature, ANQ-11125 is likely to have a net charge at neutral pH, which

influences its solubility. For hydrophobic peptides, dissolving in a small amount of an organic

solvent like DMSO followed by dilution in an aqueous buffer is a standard procedure.

Materials:

Lyophilized ANQ-11125

Anhydrous, sterile DMSO

Sterile microcentrifuge tubes

Calibrated pipettes

Procedure:

Determine the required concentration and volume of the stock solution.

Add the appropriate volume of DMSO to the vial of lyophilized ANQ-11125.

Gently vortex or sonicate the vial to ensure the peptide is completely dissolved. To aid

dissolution, you can warm the solution to 37°C.[2]

Once dissolved, aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes. This is crucial to avoid repeated freeze-thaw cycles.

Protocol for Preparing Aqueous Stock Solutions
If using an aqueous buffer for direct solubilization, the pH of the buffer can be adjusted to

improve the solubility of the peptide based on its isoelectric point.

Materials:

Lyophilized ANQ-11125
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Sterile, nuclease-free water or a suitable buffer (e.g., PBS, pH 7.4)

Sterile microcentrifuge tubes

Calibrated pipettes

Procedure:

Add the desired volume of sterile water or buffer to the vial containing the lyophilized peptide.

Gently agitate the vial to dissolve the contents. Sonication can be used to aid dissolution.

If the peptide does not dissolve readily, consider adjusting the pH of the solution. As ANQ-
11125 has a number of basic and acidic residues, its net charge will be pH-dependent.

Once a clear solution is obtained, aliquot for storage as described above.

Table 2: Example Stock Solution Preparation (Based on Molarity)

The following table provides the volume of solvent required to prepare stock solutions of

different molarities from a given mass of ANQ-11125 (Molecular Weight: 1761.03 g/mol ).

Mass of ANQ-11125
1 mM Stock
Solution

5 mM Stock
Solution

10 mM Stock
Solution

1 mg 567.8 µL 113.6 µL 56.8 µL

5 mg 2.84 mL 567.8 µL 283.9 µL

10 mg 5.68 mL 1.14 mL 567.8 µL

This table is based on calculations and assumes complete dissolution in the given volume.

Stability and Storage
Proper storage of both the lyophilized powder and the stock solutions is vital for maintaining the

biological activity of ANQ-11125.

Table 3: Recommended Storage and Stability of ANQ-11125
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Form
Storage
Temperature

Stability Recommendations

Lyophilized Powder -20°C
Stable for several

years

Store in a desiccator

to protect from

moisture.

Stock Solution in

DMSO or Aqueous

Buffer

-20°C Up to 1 month

Aliquot to avoid

repeated freeze-thaw

cycles.

Stock Solution in

DMSO or Aqueous

Buffer

-80°C Up to 6 months [2]

Note: It is always recommended to refer to the manufacturer's specific instructions for storage

and stability.

Experimental Protocols and Workflows
The following diagrams illustrate the key workflows for the preparation and handling of ANQ-
11125.

Stock Solution Preparation

Storage

Experimental Use

Start: Lyophilized ANQ-11125 Equilibrate to Room Temperature Add Solvent (e.g., DMSO) Dissolve (Vortex/Sonicate) Aliquot into Single-Use Tubes

Store at -20°C
(Up to 1 month)Short-term

Store at -80°C
(Up to 6 months)

Long-term

Thaw a Single Aliquot Dilute to Working Concentration
in Assay Buffer Perform Experiment

Click to download full resolution via product page

Caption: Workflow for ANQ-11125 solution preparation, storage, and use.
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Signaling Pathway Context
ANQ-11125 acts as an antagonist at the motilin receptor, a G-protein coupled receptor

(GPCR). Understanding its mechanism of action is key to interpreting experimental results.
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Caption: Simplified signaling pathway of the motilin receptor and the inhibitory action of ANQ-
11125.

Conclusion
The reliable use of ANQ-11125 in research hinges on the correct preparation and storage of its

solutions. By following these detailed protocols and understanding the stability profile of the

compound, researchers can ensure the reproducibility and accuracy of their experimental

results in the study of gastrointestinal motility and related disorders.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. ANQ 11125 | 153966-48-4 [chemicalbook.com]

2. glpbio.com [glpbio.com]

To cite this document: BenchChem. [ANQ-11125: Comprehensive Guide to Solution
Preparation and Stability]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b561593#anq-11125-solution-preparation-and-
stability]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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